Cas no 21016-88-6 ([(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate)

• Product Name: [(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate
• CAS No: 21016-88-6
• MF: C₁₃H₁₆N₂O₈
• MW: 328.274744033813
• CID: 843159
• Update Time: 2024-02-29

[(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 1-(2-O,3-O-Diacetyl-β-D-arabinofuranosyl)uracil
• 1-(2-O,3-O-Diacetyl-beta-D-arabinofuranosyl)uracil
• [(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate

• Inchi： 1S/C13H16N2O8/c1-6(17)21-10-8(5-16)23-12(11(10)22-7(2)18)15-4-3-9(19)14-13(15)20/h3-4,8,10-12,16H,5H2,1-2H3,(H,14,19,20)/t8-,10-,11+,12-/m1/s1
• InChI Key： BUHMZKLSFGZBHP-KXGXSXBTSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC(NC1=O)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 560
• XLogP3: -1.4
• Topological Polar Surface Area: 132